Cas no 2548987-69-3 (2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine)

• Product Name: 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine
• CAS No: 2548987-69-3
• MF: C₂₀H₂₆N₄O
• MW: 338.446644306183
• CID: 5311684
• PubChem ID: 154882729
• Update Time: 2025-05-21

2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• F6789-4831
• 2548987-69-3
• AKOS040730449
• 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine
• 2-Cyclopropyl-4-[4-(2-methoxyphenyl)-1-piperazinyl]-5,6-dimethylpyrimidine

• Inchi： 1S/C20H26N4O/c1-14-15(2)21-19(16-8-9-16)22-20(14)24-12-10-23(11-13-24)17-6-4-5-7-18(17)25-3/h4-7,16H,8-13H2,1-3H3
• InChI Key： QCUSQFVCJLXVOF-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=C(C)C(N2CCN(C3=CC=CC=C3OC)CC2)=N1

Computed Properties

• Exact Mass: 338.21066147g/mol
• Monoisotopic Mass: 338.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.5±50.0 °C(Predicted)
• pka: 9.17±0.50(Predicted)

Additional information on 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine

Professional Introduction to 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine (CAS No. 2548987-69-3)

The compound 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine, identified by its CAS number 2548987-69-3, represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound incorporates a cyclopropyl group, a piperazine moiety linked to a methoxyphenyl ring, and a dimethylpyrimidine core, which collectively contribute to its distinct pharmacological profile.

In recent years, the development of novel small molecules for medicinal applications has been driven by the need for compounds with enhanced efficacy and reduced side effects. The structural features of 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine make it a promising candidate for further investigation in drug discovery. Specifically, the presence of the piperazine ring suggests potential interactions with biological targets such as G-protein coupled receptors (GPCRs) and ion channels, which are critical in modulating various physiological processes.

One of the most intriguing aspects of this compound is its ability to modulate neurotransmitter systems. The methoxyphenyl group, in particular, is known for its ability to influence the activity of monoamine receptors, including serotonin and dopamine receptors. This property makes 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine a valuable tool in the development of treatments for neurological and psychiatric disorders. Current research indicates that this compound may exhibit properties similar to those of atypical antipsychotics, which are known for their efficacy in managing conditions such as schizophrenia and bipolar disorder.

The dimethylpyrimidine core of the molecule is another key feature that contributes to its pharmacological potential. Pyrimidine derivatives have been widely studied for their antimicrobial and anticancer properties. The dimethylation at the 5 and 6 positions enhances the stability of the pyrimidine ring, allowing for better bioavailability and prolonged activity in vivo. This structural modification is particularly important in drug design, as it can significantly impact the compound's pharmacokinetic profile.

Recent studies have also highlighted the importance of scaffold diversity in drug discovery. The cyclopropyl group in 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine introduces rigidity into the molecular structure, which can influence binding affinity and selectivity. This feature is particularly relevant in the context of developing drugs that target specific binding sites with high precision. The combination of these structural elements suggests that this compound may have broad therapeutic applications.

The synthesis of 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial production.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising effects on various biological pathways. For instance, it has been observed to interact with enzymes involved in metabolic processes, potentially making it useful in treating metabolic disorders. Additionally, its ability to modulate neurotransmitter systems suggests potential applications in managing pain syndromes and neurodegenerative diseases.

The safety profile of 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine is another critical aspect that requires thorough investigation. While early studies suggest that it is well-tolerated at low doses, further research is needed to assess its long-term effects and potential side effects. Comprehensive toxicological studies will be essential to determine its safety margins and establish appropriate dosing regimens for therapeutic use.

The development of new pharmaceuticals often involves collaboration between academic researchers and industry professionals. The case of 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine exemplifies this collaborative approach. Academic institutions provide the foundational research and innovative ideas, while industry partners bring expertise in synthetic chemistry and drug development pipelines. This synergy accelerates the translation of laboratory discoveries into viable therapeutic options for patients worldwide.

The future prospects for 2-cyclopropyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-5,6-dimethylpyrimidine are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore new indications beyond those initially identified. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.